4-bromo-3-ethoxy-N,N-diethylbenzamide
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Overview
Description
Preparation Methods
The synthesis of 4-bromo-3-ethoxy-N,N-diethylbenzamide typically involves the reaction of 4-bromo-3-ethoxybenzoic acid with N,N-diethylamine under specific conditions . The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. Industrial production methods may involve similar synthetic routes but are optimized for larger-scale production .
Chemical Reactions Analysis
4-Bromo-3-ethoxy-N,N-diethylbenzamide can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom in the compound can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction:
Scientific Research Applications
4-Bromo-3-ethoxy-N,N-diethylbenzamide is used in various scientific research applications, including:
Mechanism of Action
Comparison with Similar Compounds
4-Bromo-3-ethoxy-N,N-diethylbenzamide can be compared with other similar compounds such as:
N,N-Diethyl-3-methylbenzamide (DEET):
4-Bromo-N,N-diethylbenzamide: Lacks the ethoxy group present in this compound.
3-Ethoxy-N,N-diethylbenzamide: Lacks the bromine atom present in this compound.
These comparisons highlight the unique structural features of this compound, which may contribute to its distinct chemical and biological properties .
Properties
IUPAC Name |
4-bromo-3-ethoxy-N,N-diethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO2/c1-4-15(5-2)13(16)10-7-8-11(14)12(9-10)17-6-3/h7-9H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIWAEVGMSUFXOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC(=C(C=C1)Br)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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